5H-Dibenz(d,f)azonin-1-ol, 6,7,8,9-tetrahydro-2,12-dimethoxy-7-methyl-6-((3-methylphenyl)methyl)-, hydrochloride, (-)-

• Molecular Formula: C27H32ClNO3
• Molecular Weight: 454.0 g/mol
• IUPAC Name: 4,16-dimethoxy-10-methyl-9-[(3-methylphenyl)methyl]-10-azatricyclo[11.4.0.02,7]heptadeca-1(13),2(7),3,5,14,16-hexaen-3-ol;hydrochloride
• InChI: InChI=1S/C27H31NO3.ClH/c1-18-6-5-7-19(14-18)15-22-16-21-9-11-25(31-4)27(29)26(21)24-17-23(30-3)10-8-20(24)12-13-28(22)2;/h5-11,14,17,22,29H,12-13,15-16H2,1-4H3;1H
• InChI Key: QHRREUIIVKQYIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2CC3=C(C4=C(CCN2C)C=CC(=C4)OC)C(=C(C=C3)OC)O.Cl
• CAS No.: 79989-29-0

Description

5H-Dibenz(d,f)azonin-1-ol, 6,7,8,9-tetrahydro-2,12-dimethoxy-7-methyl-6-((3-methylphenyl)methyl)-, hydrochloride, (-)- is a complex organic compound with a unique structure It is characterized by its multiple methoxy groups, a methyl group, and a phenylmethyl group attached to a dibenzazonin core

Preparation Methods

The synthesis of 5H-Dibenz(d,f)azonin-1-ol, 6,7,8,9-tetrahydro-2,12-dimethoxy-7-methyl-6-((3-methylphenyl)methyl)-, hydrochloride, (-)- involves several steps. The synthetic route typically starts with the preparation of the dibenzazonin core, followed by the introduction of the methoxy groups, the methyl group, and the phenylmethyl group. The final step involves the formation of the hydrochloride salt. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups attached to the core structure.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5H-Dibenz(d,f)azonin-1-ol, 6,7,8,9-tetrahydro-2,12-dimethoxy-7-methyl-6-((3-methylphenyl)methyl)-, hydrochloride, (-)- has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and mechanisms of action.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Compared to other similar compounds, 5H-Dibenz(d,f)azonin-1-ol, 6,7,8,9-tetrahydro-2,12-dimethoxy-7-methyl-6-((3-methylphenyl)methyl)-, hydrochloride, (-)- is unique due to its specific functional groups and structural features. Similar compounds include other dibenzazonin derivatives with different substituents, which may have different properties and applications.